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molecular formula C12H7N5 B8662944 7-(3-Pyridyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile CAS No. 78561-98-5

7-(3-Pyridyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile

Cat. No. B8662944
M. Wt: 221.22 g/mol
InChI Key: MJDOBULESIGJCA-UHFFFAOYSA-N
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Patent
US04281000

Procedure details

A mixture of 17.61 g. of 3-dimethylamino-1-(3-pyridyl)-2-propen-1-one and 10.8 g. of 3-aminopyrazole-4-carbonitrile in 75 ml. of glacial acetic acid is heated at reflux temperature for 6 hours. The procedure described in Example 1 is continued to give the product of the example as tan crystals, m.p. 258°-260° C.
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Identifiers

REACTION_CXSMILES
C[N:2]([CH3:13])[CH:3]=[CH:4][C:5]([C:7]1[CH:8]=[N:9][CH:10]=[CH:11][CH:12]=1)=O.N[C:15]1[C:19]([C:20]#[N:21])=C[NH:17][N:16]=1>C(O)(=O)C>[N:9]1[CH:10]=[CH:11][CH:12]=[C:7]([C:5]2[N:17]3[N:16]=[CH:15][C:19]([C:20]#[N:21])=[C:13]3[N:2]=[CH:3][CH:4]=2)[CH:8]=1

Inputs

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Conditions

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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
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Details
A mixture of 17.61 g
TEMPERATURE
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Details
at reflux temperature for 6 hours
Duration
6 h
CUSTOM
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CUSTOM
Details
to give the product of the example as tan crystals, m.p. 258°-260° C.

Outcomes

Product
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N1=CC(=CC=C1)C1=CC=NC=2N1N=CC2C#N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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